![molecular formula C16H25N3O4 B2412148 tert-Butyl 4-((6-ethoxypyrimidin-4-yl)oxy)piperidine-1-carboxylate CAS No. 1353972-77-6](/img/structure/B2412148.png)
tert-Butyl 4-((6-ethoxypyrimidin-4-yl)oxy)piperidine-1-carboxylate
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Description
“tert-Butyl 4-((6-ethoxypyrimidin-4-yl)oxy)piperidine-1-carboxylate” is a chemical compound with the molecular formula C16H25N3O4 . It is a derivative of pyrimidine, which is a heterocyclic aromatic organic compound similar to benzene and pyridine, containing two nitrogen atoms at positions 1 and 3 of the six-member ring .
Molecular Structure Analysis
The molecular structure of a compound can be determined by various spectroscopic methods. The molecular weight of “this compound” is approximately 323.387 Da .Scientific Research Applications
Synthesis and Intermediate Usage
- Synthesis of Biologically Active Compounds: tert-Butyl-4-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl)piperidine-1-carboxylate, a structurally related compound, is synthesized for use in biologically active compounds like crizotinib (Kong et al., 2016).
- Intermediate for Anticancer Drugs: tert-Butyl 4-formyl-3, 6-dihydropyridine-1(2H)-carboxylate, a similar compound, serves as an important intermediate in small molecule anticancer drugs (Zhang et al., 2018).
Chemical Structure and Properties
- X-ray Studies of Structural Derivatives: X-ray studies of tert-butyl (6S)-4-hydroxy-6-isobutyl-2-oxo-1,2,5,6-tetrahydropyridine-1-carboxylate, a related compound, reveal significant details about its molecular structure and packing in crystals (Didierjean et al., 2004).
Synthesis Methods
- Optimized Synthetic Methods: Synthesis methods for tert-butyl 4-((2-methoxy-4-(methoxycarbonyl) phenoxy) methyl) piperidine-1-carboxylate, a key intermediate of Vandetanib, have been optimized, showcasing the advancement in synthetic techniques for related compounds (Wang et al., 2015).
Applications in Medicinal Chemistry
- Synthesis of Deoxycytidine Kinase Inhibitors: The practical synthesis of derivatives like 5-fluoro-2-(piperidin-4-yloxy)pyrimidin-4-amine, crucial for the preparation of potent deoxycytidine kinase inhibitors, is documented, highlighting the significance of such compounds in medicinal chemistry (Zhang et al., 2009).
Molecular Structure Analysis
- Molecular Structure of Similar Compounds: Studies like the synthesis and molecular structure analysis of tert-butyl 4-(2-tert-butoxy-2-oxoethyl)piperazine-1-carboxylate shed light on the structural aspects of related chemical entities (Mamat et al., 2012).
properties
IUPAC Name |
tert-butyl 4-(6-ethoxypyrimidin-4-yl)oxypiperidine-1-carboxylate |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H25N3O4/c1-5-21-13-10-14(18-11-17-13)22-12-6-8-19(9-7-12)15(20)23-16(2,3)4/h10-12H,5-9H2,1-4H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KCYXUJPHSBQFTO-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC(=NC=N1)OC2CCN(CC2)C(=O)OC(C)(C)C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H25N3O4 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
323.39 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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